2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
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Description
2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H21N7O5S and its molecular weight is 483.5. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Drug Discovery
Heterocyclic compounds, characterized by rings that contain atoms of at least two different elements as members of their rings, play a critical role in medicinal chemistry and drug design. Studies on compounds with pyrimidine, triazole, and isoxazole moieties have shown a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.
For example, a study by Abu‐Hashem et al. (2020) on benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone highlighted their anti-inflammatory and analgesic activities. These compounds were synthesized and exhibited significant COX-2 inhibitory activity, comparable to that of the standard drug sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticancer Activities
Another study focused on the synthesis of pyrimidine derivatives for their potential use as anticancer agents. Al-Sanea et al. (2020) synthesized 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives and tested their anticancer activity across 60 cancer cell lines, with one compound showing appreciable growth inhibition in eight cancer cell lines (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).
Antimicrobial Effects
Cankilic and Yurttaş (2017) investigated the antimicrobial effects of novel thiazole derivatives against various pathogens, demonstrating the potential of these compounds in addressing antimicrobial resistance (Cankilic & Yurttaş, 2017).
Properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N7O5S/c1-3-32-15-6-4-14(5-7-15)28-17(9-13-10-18(29)24-20(31)22-13)25-26-21(28)34-11-19(30)23-16-8-12(2)33-27-16/h4-8,10H,3,9,11H2,1-2H3,(H,23,27,30)(H2,22,24,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFIACKUVDPNSRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NOC(=C3)C)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N7O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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